N-[3-(acetylamino)phenyl]-3-methylbenzamide

• IUPAC Name: N-(3-acetamidophenyl)-3-methylbenzamide
• InChI: InChI=1S/C16H16N2O2/c1-11-5-3-6-13(9-11)16(20)18-15-8-4-7-14(10-15)17-12(2)19/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: MHQNIPIVCYXUCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

N-[3-(acetylamino)phenyl]-3-methylbenzamide, also known as N-(3-acetamidophenyl)-3-methylbenzamide or N-Acetyl-3-methylbenzamide, is a chemical compound with the molecular formula C16H16N2O2. It is a white to off-white crystalline powder that is soluble in organic solvents such as ethanol and methanol. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. Prostaglandins are known to play a role in the inflammatory response, and their inhibition may lead to the anti-inflammatory and analgesic effects of N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been found to reduce the levels of reactive oxygen species, which are known to play a role in the inflammatory response. In addition, N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide has been shown to have antioxidant activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide in lab experiments is its potential applications in the treatment of various diseases. This compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities, and it has also been shown to have potential applications in the treatment of cancer. However, one of the limitations of using N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide in lab experiments is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide. One of the potential areas of research is the development of more efficient synthesis methods for this compound. Another potential area of research is the investigation of the mechanism of action of N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide, which may lead to the discovery of new therapeutic applications for this compound. Finally, further research is needed to explore the potential applications of N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide in the treatment of various diseases, such as cancer and inflammatory disorders.
Conclusion:
In conclusion, N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities, and it has also been shown to have potential applications in the treatment of cancer. Further research is needed to explore the potential applications of N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide in the treatment of various diseases, and to develop more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide can be achieved through several methods. One of the most commonly used methods is the reaction of 3-aminoacetophenone with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide as a product.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-3-methylbenzamide[3-(acetylamino)phenyl]-3-methylbenzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. This compound has also been shown to have potential applications in the treatment of cancer, as it has been found to inhibit the growth of cancer cells.